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Compound of Interest

Compound Name: Calcimycin hemimagnesium

Cat. No.: B1628573 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Calcimycin, also known as A23187, is a potent ionophore antibiotic isolated from the bacterium

Streptomyces chartreusensis. It is widely utilized in research to increase intracellular

concentrations of divalent cations, primarily calcium (Ca²⁺) and magnesium (Mg²⁺), thereby

activating a multitude of cellular processes. This technical guide focuses on the

hemimagnesium salt of Calcimycin, a common commercially available form of this invaluable

research tool. We will delve into its precise chemical structure, summarize its key physical

properties, and provide insights into experimental methodologies and biological signaling

pathways.

Chemical Structure
Calcimycin hemimagnesium is a complex where one magnesium ion is coordinated by two

molecules of Calcimycin. Each Calcimycin molecule acts as a ligand, creating a lipophilic

complex that can readily traverse cellular membranes.

The systematic IUPAC name for Calcimycin hemimagnesium is magnesium bis(5-

(methylamino)-2-[[(2S,3R,5R,6S,8R,9R)-3,5,9-trimethyl-2-[(2S)-1-oxo-1-(1H-pyrrol-2-yl)propan-

2-yl]-1,7-dioxaspiro[5.5]undecan-8-yl]methyl]-1,3-benzoxazole-4-carboxylate)[1].
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Table 1: Chemical Identifiers and Molecular Properties

Property Value Reference

Molecular Formula C₅₈H₇₂MgN₆O₁₂ [1][2]

Molecular Weight ~1069.5 g/mol [1][2]

CAS Number 72124-77-7 [1][2]

Parent Compound

(Calcimycin)
CID 11957499 [1]

Component Compounds
Magnesium (CID 5462224),

Calcimycin (CID 11957499)
[1]

Physical Properties
The physical characteristics of Calcimycin hemimagnesium are crucial for its handling,

storage, and application in experimental settings.

Table 2: Summary of Physical Properties

Property Value Notes

Appearance White to off-white powder

Melting Point
189 - 190 °C (for free acid

form)

The melting point of the

hemimagnesium salt may

differ.

Solubility

Soluble in DMSO, ethanol,

methanol, DMF, and methylene

chloride. Slightly soluble in

water.

Solubility in acetone is

reported as 5 mg/mL, resulting

in a clear, faintly yellow

solution.

UV Absorption Maxima (λmax) 230, 303, 371 nm In ethanol.

Storage Conditions Store at -20°C, desiccated.

Solutions in DMSO can be

stored at -20°C for up to 3

months.
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Experimental Protocols
Detailed experimental protocols for the characterization of Calcimycin hemimagnesium are

essential for quality control and research reproducibility. While specific, detailed protocols for

this exact salt are not readily available in the public domain, standard methodologies for

determining the physical properties of chemical compounds are applicable.

Solubility Determination
A common method to determine the solubility of a compound like Calcimycin
hemimagnesium is the shake-flask method.
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Preparation

Equilibration

Separation

Analysis

Weigh excess
Calcimycin hemimagnesium

Add to a known
volume of solvent

Agitate at a constant
temperature (e.g., 24-48h)

Centrifuge or filter
to remove undissolved solid

Quantify the concentration
of the supernatant
(e.g., by HPLC-UV)

 

Pack dry powder into
a capillary tube

Place in melting
point apparatus

Heat at a controlled
rate (e.g., 1-2 °C/min)

Record the temperature range
from the first sign of melting

to complete liquefaction
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Calcimycin
hemimagnesium

Increased Intracellular
[Ca²⁺]

ER Stress
Mitochondrial
Dysfunction

Caspase
Activation

Apoptosis

 

Calcimycin
hemimagnesium

Ca²⁺/CaMKII
Activation

AMPK
Activation

mTORC1
Inhibition

ULK1 Complex
Activation

Autophagy

Cell Preparation Treatment Measurement Data Analysis

Culture cells to
desired confluency

Load cells with a
Ca²⁺-sensitive fluorescent dye

(e.g., Fura-2 AM)

Treat cells with
Calcimycin hemimagnesium

Measure fluorescence changes
over time using a plate
reader or microscope

Calculate changes in
intracellular [Ca²⁺]

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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